Cas no 1804405-51-3 (Methyl 5-cyano-4-hydroxy-2-methylbenzoate)

• Product Name: Methyl 5-cyano-4-hydroxy-2-methylbenzoate
• CAS No: 1804405-51-3
• MF: C₁₀H₉NO₃
• MW: 191.183362722397
• CID: 4952220
• Update Time: 2025-10-30

Methyl 5-cyano-4-hydroxy-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-cyano-4-hydroxy-2-methylbenzoate

• Inchi： 1S/C10H9NO3/c1-6-3-9(12)7(5-11)4-8(6)10(13)14-2/h3-4,12H,1-2H3
• InChI Key： PMRJXELRGBFCIX-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C(C#N)C(=CC=1C)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 268
• XLogP3: 2.1
• Topological Polar Surface Area: 70.3

Additional information on Methyl 5-cyano-4-hydroxy-2-methylbenzoate

Methyl 5-Cyano-4-Hydroxy-2-Methylbenzoate (CAS No: 1804405-51-3): A Structurally Distinctive Compound with Emerging Applications

Methyl 5-cyano-4-hydroxy-2-methylbenzoate, a synthetic organic compound with the CAS registry number 1804405-51-3, represents a unique structural configuration characterized by the presence of a cyano group at position 5, a hydroxyl group at position 4, and a methyl substituent at position 2 of the benzoate scaffold. This combination of functional groups—particularly the electron-withdrawing cyano moiety and electron-donating methyl and hydroxyl groups—creates intriguing electronic and steric properties that underpin its potential in diverse chemical and biomedical applications. Recent advancements in computational chemistry have further elucidated its molecular dynamics, revealing insights into its reactivity and stability under varying conditions.

Recent studies published in Chemical Communications (2023) highlight novel synthetic pathways for this compound, emphasizing solvent-free microwave-assisted methods that enhance yield efficiency by up to 30% compared to conventional protocols. Researchers demonstrated that substituting conventional solvents with supercritical carbon dioxide not only accelerates reaction kinetics but also reduces environmental footprint—a critical consideration for scalable production in pharmaceutical manufacturing. The optimized synthesis involves the nucleophilic acylation of methyl salicylate derivatives with cyanoacetic acid derivatives, leveraging transition metal catalysts to achieve high stereoselectivity.

In pharmacological investigations, this compound has emerged as a promising lead molecule in anti-inflammatory research due to its ability to modulate NF-κB signaling pathways. A 2023 study in Journal of Medicinal Chemistry

reported that methyl 5-cyano-4-hydroxy-2-methylbenzoate exhibits IC₅₀ values as low as 1.8 μM against TNF-α production in LPS-stimulated macrophages, outperforming traditional NSAIDs like ibuprofen in selectivity profiles. Its dual mechanism—simultaneously inhibiting COX-2 enzyme activity while suppressing pro-inflammatory cytokine transcription—suggests potential utility in chronic inflammatory disorders such as rheumatoid arthritis.

Beyond medicinal chemistry, this compound's unique electronic properties have attracted attention in optoelectronic material design. A groundbreaking study published in Nature Materials (2023) demonstrated that self-assembled monolayers incorporating this compound exhibit tunable bandgap characteristics (Eg = 3.1–3.6 eV), making them viable candidates for next-generation photovoltaic devices. The cyano group's strong electron-withdrawing effect enhances charge carrier mobility, while the hydroxyl functionality facilitates surface functionalization for device integration.

Recent computational modeling using density functional theory (DFT) has revealed unexpected hydrogen-bonding capabilities between the hydroxyl group and adjacent aromatic rings, forming intramolecular hydrogen bonds that stabilize meta-substituted configurations—a phenomenon previously underreported in benzoate derivatives. This structural feature was shown to significantly influence crystallization behavior during solid-state synthesis, offering opportunities for tailoring polymorphic forms with desired physicochemical properties.

In industrial applications, this compound serves as an intermediate in synthesizing advanced agrochemicals targeting phytopathogenic fungi. Field trials conducted by Syngenta Research (published 2023) demonstrated that fungicide formulations containing this compound achieve over 90% efficacy against Botrytis cinerea, with minimal phytotoxicity at recommended dosages—a breakthrough attributed to its ability to disrupt fungal membrane sterol biosynthesis pathways without affecting plant mitochondria.

The compound's safety profile has been rigorously evaluated through OECD-compliant toxicity assays, revealing an LD₅₀ exceeding 5 g/kg in rodent models when administered orally—a favorable toxicity profile for preclinical development programs. Its metabolic stability was confirmed via UHPLC-QTOF analysis showing no significant phase I or II metabolites detected after hepatic incubation experiments up to 72 hours.

Ongoing research focuses on exploiting its reactivity toward click chemistry reactions involving azide-functionalized molecules, with preliminary data indicating high yields (>98%) under copper(I)-catalyzed conditions at ambient temperatures—a significant improvement over traditional azide−alkyne cycloaddition protocols requiring elevated pressures or temperatures.

This multifunctional molecule continues to captivate researchers across disciplines due to its tunable reactivity and structurally complementary features. As highlighted by recent advancements reported in Angewandte Chemie International Edition, its ability to act as both a building block and active pharmaceutical ingredient underscores its versatility within modern chemical innovation frameworks.